![molecular formula C20H22ClN3O4S B2472407 1-(4-chlorophenyl)sulfonyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide CAS No. 477872-85-8](/img/structure/B2472407.png)
1-(4-chlorophenyl)sulfonyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(4-chlorophenyl)sulfonyl-N’-(4-methylbenzoyl)piperidine-4-carbohydrazide” is a chemical compound with the molecular formula C20H22ClN3O4S . It has a molecular weight of 435.92 .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a sulfonyl group (SO2), a carbohydrazide group (CONHNH2), a 4-chlorophenyl group (a benzene ring with a chlorine atom at the 4th position), and a 4-methylbenzoyl group (a benzene ring with a methyl group and a carbonyl group at the 4th position) .Scientific Research Applications
Antibacterial Potential
- Antibacterial Activity : A study by Iqbal et al. (2017) synthesized derivatives of 1-(4-chlorophenyl)sulfonyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide, which demonstrated moderate antibacterial activity, particularly against Gram-negative bacterial strains. One compound, 8g, showed notable growth inhibition of various bacterial strains, including Salmonella typhi and Escherichia coli (Iqbal et al., 2017).
Potential in Diabetes Treatment
- Type II Diabetes Drug Candidates : In a study by ur-Rehman et al. (2018), derivatives of the compound were synthesized and evaluated for their potential as α-glucosidase enzyme inhibitors, a key enzyme in Type II diabetes. These derivatives showed better inhibitory activity than the standard drug acarbose (ur-Rehman et al., 2018).
Anticancer Properties
- Anticancer Agents : Research by Rehman et al. (2018) focused on synthesizing propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, based on this compound. These compounds showed significant anticancer activity, suggesting their potential as therapeutic agents (Rehman et al., 2018).
Enzyme Inhibition and Molecular Docking
- Acetylcholinesterase and Butyrylcholinesterase Inhibition : A series of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives were synthesized and demonstrated significant inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. Molecular docking studies further confirmed their potential as enzyme inhibitors (Khalid et al., 2014).
Alzheimer's Disease Treatment Potential
- Alzheimer’s Disease Drug Candidates : In another study by Rehman et al. (2018), new N-substituted derivatives of the compound were synthesized to evaluate potential drug candidates for Alzheimer’s disease. These compounds showed promising enzyme inhibition activity against acetyl cholinesterase (AChE), a significant target in Alzheimer's treatment (Rehman et al., 2018).
properties
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN3O4S/c1-14-2-4-15(5-3-14)19(25)22-23-20(26)16-10-12-24(13-11-16)29(27,28)18-8-6-17(21)7-9-18/h2-9,16H,10-13H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJWDAPBMDXZIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NNC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.